Cas no 61799-47-1 (1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-)
61799-47-1 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-
CAS No:61799-47-1
MF:C5H9N5O2
MW:171.157259702682
CID:465783
PubChem ID:71392002
Update Time:2025-04-19
1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-
- 6-(2-aminoethylamino)-1H-1,3,5-triazine-2,4-dione
- DTXSID50813824
- 6-[(2-Aminoethyl)amino]-1,3,5-triazine-2,4(1H,3H)-dione
- 61799-47-1
-
- Inchi: 1S/C5H9N5O2/c6-1-2-7-3-8-4(11)10-5(12)9-3/h1-2,6H2,(H3,7,8,9,10,11,12)
- InChI Key: INGRGLRTONQCNI-UHFFFAOYSA-N
- SMILES: O=C1NC(N=C(N1)NCCN)=O
Computed Properties
- Exact Mass: 171.07577
- Monoisotopic Mass: 171.07562455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 108.61
1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
61799-47-1 (1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk